Cas no 321979-08-2 (4-(Furan-2-ylmethyl)-sulfamoylbenzoic Acid)

• Product Name: 4-(Furan-2-ylmethyl)-sulfamoylbenzoic Acid
• CAS No: 321979-08-2
• MF: C₁₂H₁₁NO₅S
• MW: 281.284442186356
• MDL: MFCD00786071
• CID: 1074570
• Update Time: 2025-05-20

4-(Furan-2-ylmethyl)-sulfamoylbenzoic Acid Chemical and Physical Properties

Names and Identifiers

• 4-[(Furan-2-ylmethyl)-sulfamoyl]benzoic acid
• 4-(Furan-2-ylmethyl)-sulfamoylbenzoic Acid

• MDL： MFCD00786071
• Inchi： 1S/C12H11NO5S/c14-12(15)9-3-5-11(6-4-9)19(16,17)13-8-10-2-1-7-18-10/h1-7,13H,8H2,(H,14,15)
• InChI Key： CJLFFVZIOLBAGN-UHFFFAOYSA-N
• SMILES： S(C1C=CC(C(=O)O)=CC=1)(NCC1=CC=CO1)(=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 19
• Rotatable Bond Count: 5

4-(Furan-2-ylmethyl)-sulfamoylbenzoic Acid Security Information

• Hazardous Material Identification：
• HazardClass：IRRITANT

Additional information on 4-(Furan-2-ylmethyl)-sulfamoylbenzoic Acid

4-(Furan-2-ylmethyl)-sulfamoylbenzoic Acid: A Comprehensive Overview of Its Properties and Applications

4-(Furan-2-ylmethyl)-sulfamoylbenzoic Acid (CAS No. 321979-08-2) is a specialized organic compound that has garnered significant attention in the fields of medicinal chemistry and material science. This compound, characterized by its unique furan-sulfamoyl-benzoic acid structure, offers a wide range of applications due to its versatile chemical properties. Researchers and industry professionals are increasingly interested in its potential, especially in the development of novel pharmaceutical intermediates and functional materials.

The molecular structure of 4-(Furan-2-ylmethyl)-sulfamoylbenzoic Acid combines a furan ring with a sulfamoyl group and a benzoic acid moiety, making it a valuable building block in synthetic chemistry. Its CAS number 321979-08-2 is often searched in academic databases and chemical catalogs, highlighting its relevance in current research. The compound's solubility, stability, and reactivity are key factors driving its use in various experimental and industrial settings.

One of the most prominent applications of 4-(Furan-2-ylmethyl)-sulfamoylbenzoic Acid is in the pharmaceutical industry, where it serves as a precursor for the synthesis of bioactive molecules. Recent studies have explored its potential in designing enzyme inhibitors and receptor modulators, aligning with the growing demand for targeted therapies. Additionally, its sulfamoyl group contributes to its utility in creating compounds with enhanced binding affinity and selectivity.

In material science, 4-(Furan-2-ylmethyl)-sulfamoylbenzoic Acid is being investigated for its role in developing functional polymers and coating materials. The furan ring in its structure provides opportunities for cross-linking and polymerization, which are critical for creating durable and high-performance materials. This aligns with the current trend toward sustainable and eco-friendly material solutions, a hot topic in both academic and industrial circles.

The market for 4-(Furan-2-ylmethyl)-sulfamoylbenzoic Acid is expanding, driven by its diverse applications and the increasing focus on innovative chemical solutions. Suppliers and manufacturers often list this compound under its CAS 321979-08-2 for easy reference, catering to the needs of researchers and commercial buyers. Its availability in high purity forms ensures its suitability for sensitive applications, further boosting its demand.

From an environmental perspective, the biodegradability and low toxicity of 4-(Furan-2-ylmethyl)-sulfamoylbenzoic Acid make it an attractive option for green chemistry initiatives. As industries strive to reduce their ecological footprint, compounds like this are gaining traction for their potential to replace more hazardous alternatives. This aspect is particularly relevant given the current global emphasis on sustainability and environmental responsibility.

In conclusion, 4-(Furan-2-ylmethyl)-sulfamoylbenzoic Acid (CAS No. 321979-08-2) stands out as a multifaceted compound with significant potential across multiple disciplines. Its unique chemical properties, coupled with its broad applicability, position it as a valuable asset in both research and industrial applications. As scientific advancements continue to unfold, this compound is likely to play an increasingly important role in shaping future innovations.